2-phenoxy-N-[3-(thiophen-2-yl)-1,2,4-thiadiazol-5-yl]acetamide

• Molecular Formula: C14H11N3O2S2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 2-phenoxy-N-(3-thiophen-2-yl-1,2,4-thiadiazol-5-yl)acetamide
• InChI: InChI=1S/C14H11N3O2S2/c18-12(9-19-10-5-2-1-3-6-10)15-14-16-13(17-21-14)11-7-4-8-20-11/h1-8H,9H2,(H,15,16,17,18)
• InChI Key: XLOVCYICZGZHBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=NC(=NS2)C3=CC=CS3

Description

2-phenoxy-N-[3-(thiophen-2-yl)-1,2,4-thiadiazol-5-yl]acetamide is a heterocyclic compound that has garnered interest due to its unique structural features and potential applications in various fields. This compound contains a phenoxy group, a thiophene ring, and a thiadiazole ring, making it a versatile molecule for scientific research and industrial applications.

Preparation Methods

The synthesis of 2-phenoxy-N-[3-(thiophen-2-yl)-1,2,4-thiadiazol-5-yl]acetamide typically involves the N-acylation reaction of 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid . The reaction conditions often include the use of solvents like dichloromethane and catalysts such as lutidine and 2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate (TBTU) . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-phenoxy-N-[3-(thiophen-2-yl)-1,2,4-thiadiazol-5-yl]acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Scientific Research Applications

2-phenoxy-N-[3-(thiophen-2-yl)-1,2,4-thiadiazol-5-yl]acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antioxidant properties, making it useful in the development of new pharmaceuticals.

Medicine: It has shown potential in anticancer research, particularly in inhibiting the growth of certain cancer cell lines.

Industry: The compound is used in the production of polymers, dyes, and liquid crystals due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-[3-(thiophen-2-yl)-1,2,4-thiadiazol-5-yl]acetamide involves its interaction with various molecular targets and pathways. For instance, it can inhibit the activity of certain enzymes or proteins involved in cell proliferation, leading to its anticancer effects . The compound’s antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes .

Comparison with Similar Compounds

2-phenoxy-N-[3-(thiophen-2-yl)-1,2,4-thiadiazol-5-yl]acetamide can be compared with other similar compounds such as:

N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide: This compound also contains a thiophene ring and exhibits similar antimicrobial properties.

2-phenoxy-N-arylacetamide: This class of compounds includes various derivatives with different aryl groups, which can influence their biological activities.

Thiophene-based chalcones: These compounds have a thiophene ring and are known for their anticancer and antioxidant properties.